Cas no 1216700-54-7 (N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-fluorobenzamide hydrochloride)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-fluorobenzamide hydrochloride
• CAS No: 1216700-54-7
• MF: C₁₉H₂₀Cl₂FN₃OS
• MW: 428.351004600525
• CID: 5507399
• PubChem ID: 16808829
• Update Time: 2025-06-08

N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-fluorobenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1216700-54-7
• F2019-1483
• N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-fluorobenzamide;hydrochloride
• N-(4-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-2-fluorobenzamide hydrochloride
• N-(4-CHLORO-1,3-BENZOTHIAZOL-2-YL)-N-[3-(DIMETHYLAMINO)PROPYL]-2-FLUOROBENZAMIDE HYDROCHLORIDE
• AKOS026680840
• N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-fluorobenzamide hydrochloride

• Inchi： 1S/C19H19ClFN3OS.ClH/c1-23(2)11-6-12-24(18(25)13-7-3-4-9-15(13)21)19-22-17-14(20)8-5-10-16(17)26-19;/h3-5,7-10H,6,11-12H2,1-2H3;1H
• InChI Key： MOHYXDINKSKUBN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(N(C(C1C=CC=CC=1F)=O)CCCN(C)C)S2.Cl

Computed Properties

• Exact Mass: 427.0688170g/mol
• Monoisotopic Mass: 427.0688170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-fluorobenzamide hydrochloride

N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-fluorobenzamide hydrochloride: A Comprehensive Overview

The compound with the CAS number 1216700-54-7 is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research. Specifically, the compound N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-fluorobenzamide hydrochloride represents a sophisticated molecular structure designed to interact with biological systems in a targeted manner. This introduction aims to provide a detailed exploration of this compound, its structural features, potential applications, and the latest research findings that underscore its significance.

The molecular architecture of N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-fluorobenzamide hydrochloride is characterized by its complex blend of heterocyclic rings and functional groups. The presence of a benzothiazole core, flanked by chloro and fluoro substituents, contributes to its unique electronic properties and reactivity. Additionally, the amine group at the N-[3-(dimethylamino)propyl] moiety enhances its solubility and potential for interaction with biological targets. Such structural features make it an attractive candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in benzothiazole derivatives due to their diverse pharmacological activities. These compounds have been explored for their potential roles in treating various diseases, including cancer, inflammation, and infectious disorders. The specific modification of N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-fluorobenzamide hydrochloride with a fluorine atom at the 2-position of the benzamide ring is particularly noteworthy. Fluorine substitution often enhances metabolic stability and binding affinity, making such compounds more effective in vivo.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Kinases play a crucial role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. Preclinical studies have demonstrated that benzothiazole-based compounds can disrupt kinase activity by binding to their active sites or by modulating downstream signaling cascades. The presence of both chloro and fluoro groups in N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-fluorobenzamide hydrochloride may further enhance its inhibitory potency by optimizing interactions with target proteins.

Furthermore, the compound's amine functionality allows for further derivatization, enabling researchers to fine-tune its pharmacological properties. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact efficacy and selectivity. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating formulation into various dosage forms suitable for clinical trials.

The latest research in this area has highlighted the importance of structure-activity relationships (SAR) in designing kinase inhibitors. Studies have shown that the position and nature of substituents on the benzothiazole ring can dramatically influence binding affinity and selectivity. For instance, the chloro group at position 4 may enhance binding by participating in hydrogen bonding or van der Waals interactions with residues in the kinase active site. Similarly, the fluoro group at position 2 could improve metabolic stability by resisting enzymatic degradation.

In addition to its potential as a kinase inhibitor, N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-fluorobenzamide hydrochloride has shown promise as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. By modulating inflammatory pathways such as NF-κB and MAPKs, this compound may help reduce inflammation and associated symptoms. Preliminary studies have indicated that it can suppress the production of pro-inflammatory cytokines like TNF-α and IL-6, suggesting its therapeutic potential.

The synthesis of N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-fluorobenzamide hydrochloride involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the chloro and fluoro groups onto the benzothiazole core, followed by amide bond formation to attach the N-[3-(dimethylamino)propyl] moiety. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis while maintaining stringent quality control measures.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how quickly it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Initial pharmacokinetic studies suggest that it exhibits moderate bioavailability and a reasonable half-life upon oral administration. However, further research is needed to optimize these parameters through formulation adjustments or structural modifications.

In conclusion, N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-fluorobenzamide hydrochloride represents a promising lead compound with significant therapeutic potential. Its unique molecular structure combines elements known to enhance binding affinity and metabolic stability while allowing for further optimization through derivatization strategies. As research continues to uncover new insights into its pharmacological effects and mechanisms of action，this compound is poised to make meaningful contributions to drug development efforts across multiple therapeutic areas.